Cas no 1264496-61-8 (deacetyl-6-ethoxyasperulosidic acid methyl ester)
1264496-61-8 structure
Product Name:deacetyl-6-ethoxyasperulosidic acid methyl ester
CAS No:1264496-61-8
MF:C19H28O11
MW:432.419027328491
CID:1999998
PubChem ID:102262674
Update Time:2025-04-21
deacetyl-6-ethoxyasperulosidic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- deacetyl-6-ethoxyasperulosidic acid methyl ester
- methyl (1S,4aS,5S,7aS)-5-ethoxy-1-(beta-D-glucopyranosyloxy)-1,4a,5,7a-tetrahydro-7-(hydroxymethyl)cyclopenta[c]pyran-4-carboxylate
- 6-Ethoxygeniposide
- [ "" ]
- AKOS040761205
- methyl (1S,4aS,5S,7aS)-5-ethoxy-7-(hydroxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
- 1264496-61-8
- CS-0145607
- ME44397
-
- Inchi: 1S/C19H28O11/c1-3-27-10-4-8(5-20)12-13(10)9(17(25)26-2)7-28-18(12)30-19-16(24)15(23)14(22)11(6-21)29-19/h4,7,10-16,18-24H,3,5-6H2,1-2H3/t10-,11+,12+,13-,14+,15-,16+,18-,19-/m0/s1
- InChI Key: WGNXATPUZSSFNF-HOZAMIDDSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@@H]2C(CO)=C[C@@H]([C@@H]2C(C(=O)OC)=CO1)OCC
Computed Properties
- Exact Mass: 432.16316171g/mol
- Monoisotopic Mass: 432.16316171g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 164Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.5±0.1 g/cm3
- Boiling Point: 663.2±55.0 °C at 760 mmHg
- Flash Point: 232.3±25.0 °C
- Vapor Pressure: 0.0±4.6 mmHg at 25°C
deacetyl-6-ethoxyasperulosidic acid methyl ester Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
deacetyl-6-ethoxyasperulosidic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3168-1 mg |
6-Ethoxygeniposide |
1264496-61-8 | 1mg |
¥2435.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E30640-5 mg |
deacetyl-6-ethoxyasperulosidic acid methyl ester |
1264496-61-8 | 5mg |
¥4800.0 | 2021-09-09 | ||
| Biosynth | ME44397-1 mg |
6-Ethoxygeniposide |
1264496-61-8 | 1mg |
$207.90 | 2023-01-03 | ||
| Biosynth | ME44397-5 mg |
6-Ethoxygeniposide |
1264496-61-8 | 5mg |
$883.60 | 2023-01-03 | ||
| Biosynth | ME44397-10 mg |
6-Ethoxygeniposide |
1264496-61-8 | 10mg |
$1,413.70 | 2023-01-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E30640-5mg |
deacetyl-6-ethoxyasperulosidic acid methyl ester |
1264496-61-8 | ,98.0% | 5mg |
¥4800.0 | 2023-09-08 | |
| TargetMol Chemicals | TN3168-5mg |
6-Ethoxygeniposide |
1264496-61-8 | 5mg |
¥ 9760 | 2024-07-20 | ||
| TargetMol Chemicals | TN3168-5 mg |
6-Ethoxygeniposide |
1264496-61-8 | 98% | 5mg |
¥ 3,330 | 2023-07-11 | |
| TargetMol Chemicals | TN3168-1 mL * 10 mM (in DMSO) |
6-Ethoxygeniposide |
1264496-61-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3430 | 2023-09-15 | |
| A2B Chem LLC | AE41476-5mg |
6-Ethoxygeniposide |
1264496-61-8 | 98.0% | 5mg |
$594.00 | 2024-04-20 |
deacetyl-6-ethoxyasperulosidic acid methyl ester Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
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